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Compound of Interest

Compound Name: Myceliothermophin E

Cat. No.: B1261117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Myceliothermophin E, a cytotoxic natural product isolated from the fungus Thermothalomyces
thermophilus. The following sections detail its High-Resolution Mass Spectrometry (HRMS) and
Nuclear Magnetic Resonance (NMR) data, the experimental protocols for their acquisition, and
a generalized workflow for the spectroscopic analysis of such natural products.

High-Resolution Mass Spectrometry (HRMS) Data

High-Resolution Mass Spectrometry confirms the elemental composition of
Myceliothermophin E.

Parameter Value

Molecular Formula C29H37NOs

Calculated Mass 479.2672

Measured Mass Data not available in search results
lonization Mode Electrospray lonization (ESI)
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

The structure of Myceliothermophin E has been elucidated using *H and 3C NMR
spectroscopy. The chemical shifts (d) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz).

‘H NMR Data

Chemical Shift (5, o Coupling Constant
Atom No. Multiplicity
ppm) (3, Hz)
Data not available in
search results
13C NMR Data
Atom No. Chemical Shift (6, ppm)

Data not available in search results

Note: Specific, detailed peak assignments for *H and 13C NMR were not available in the
provided search results. The data is typically found in the supplementary information of the
primary literature.

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data
for natural products like Myceliothermophin E, based on standard laboratory practices.

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectra are typically recorded on a time-of-flight (TOF) or Orbitrap mass
spectrometer equipped with an electrospray ionization (ESI) source. The sample is dissolved in
a suitable solvent, such as methanol or acetonitrile, and introduced into the mass spectrometer.
The instrument is calibrated using a known standard to ensure high mass accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400, 500, or 600 MHz). The
sample is dissolved in a deuterated solvent (e.g., CDCls, CDsOD, or DMSO-ds), and the
appropriate NMR experiments (*H, 13C, COSY, HSQC, HMBC) are performed. Chemical shifts
are referenced to the residual solvent peak.

Visualized Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the isolation and spectroscopic
characterization of a natural product like Myceliothermophin E.
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Caption: Generalized workflow for the isolation, structural elucidation, and biological evaluation
of Myceliothermophin E.

Biological Activity and Signaling Pathways

Myceliothermophin E has demonstrated cytotoxic properties against various cancer cell lines.
However, the specific signaling pathways modulated by Myceliothermophin E are not yet
extensively detailed in the scientific literature. Natural products with cytotoxic activity often
induce apoptosis or disrupt key cellular processes. Further research is required to elucidate the
precise mechanism of action of Myceliothermophin E.

The diagram below depicts a generalized overview of common signaling pathways implicated
in cancer cell cytotoxicity, which may be relevant to the activity of Myceliothermophin E.
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Caption: Potential mechanisms of anticancer activity for cytotoxic compounds like
Myceliothermophin E.
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¢ To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of
Myceliothermophin E: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-
e-nmr-hrms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-e-nmr-hrms
https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-e-nmr-hrms
https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-e-nmr-hrms
https://www.benchchem.com/product/b1261117#spectroscopic-data-of-myceliothermophin-e-nmr-hrms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

